Cas no 910037-05-7 (2-3-(dimethylamino)propoxybenzonitrile)

• Product Name: 2-3-(dimethylamino)propoxybenzonitrile
• CAS No: 910037-05-7
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 798051
• PubChem ID: 2993332
• Update Time: 2025-04-19

2-3-(dimethylamino)propoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[3-(Dimethylamino)propoxy]benzonitrile
• Benzonitrile,2-[3-(dimethylamino)propoxy]-
• 2-3-(dimethylamino)propoxybenzonitrile
• DTXSID40388152
• FT-0719782
• 910037-05-7
• 2-(3-(Dimethylamino)propoxy)benzonitrile
• starbld0004923
• MS-22691
• AKOS005766361
• DB-078867

• Inchi： 1S/C12H16N2O/c1-14(2)8-5-9-15-12-7-4-3-6-11(12)10-13/h3-4,6-7H,5,8-9H2,1-2H3
• InChI Key： IRLARMCZZWFRCP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C#N)CCCN(C)C

Computed Properties

• Exact Mass: 204.12600
• Monoisotopic Mass: 204.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.26000
• LogP: 1.88878